Cas no 577964-56-8 (2-[7-[(4-chlorophenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]acetic acid)

• Product Name: 2-[7-[(4-chlorophenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]acetic acid
• CAS No: 577964-56-8
• MF: C₂₀H₁₇ClO₅
• MW: 372.798985242844
• CID: 5548071
• Update Time: 2025-05-20

2-[7-[(4-chlorophenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[7-[(4-chlorophenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]acetic acid

• Inchi： 1S/C20H17ClO5/c1-11-15-7-8-17(25-10-13-3-5-14(21)6-4-13)12(2)19(15)26-20(24)16(11)9-18(22)23/h3-8H,9-10H2,1-2H3,(H,22,23)
• InChI Key： BUVOJEVXYKYSCW-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C)C(OCC3=CC=C(Cl)C=C3)=CC=C2C(C)=C1CC(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2-[7-[(4-chlorophenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]acetic acid

Professional Introduction to 2-[7-[(4-chlorophenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]acetic Acid (CAS No. 577964-56-8)

2-[7-[(4-chlorophenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]acetic acid, identified by its CAS number 577964-56-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a chromenone core with specific substituents, has garnered attention due to its potential biological activities and structural features that make it a promising candidate for further research and development.

The chromenone scaffold is a well-known structural motif in medicinal chemistry, often associated with various pharmacological properties. The presence of a 7-[(4-chlorophenyl)methoxy] group and 4,8-dimethyl substituents in the chromenone ring system introduces unique electronic and steric properties to the molecule. These features are critical in determining its interaction with biological targets, making it an attractive subject for detailed study.

In recent years, there has been a growing interest in natural product-inspired scaffolds due to their inherent biological activity and structural diversity. The chromenone derivative in question shares structural similarities with several naturally occurring compounds that have demonstrated therapeutic effects. This similarity suggests that 2-[7-[(4-chlorophenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]acetic acid may exhibit comparable biological activities, particularly in the realms of anti-inflammatory, antioxidant, and anticancer applications.

The 4-chlorophenyl moiety is a key substituent that can influence the molecule's pharmacokinetic properties and binding affinity to biological targets. Chlorophenyl groups are commonly found in bioactive molecules and have been shown to enhance binding interactions due to their ability to form hydrogen bonds and hydrophobic interactions. Additionally, the methoxy group at the 7-position of the chromenone ring can modulate the electronic distribution of the molecule, affecting its reactivity and biological activity.

The dimethyl substitution at the 4 and 8 positions of the chromenone ring further contributes to the steric environment of the molecule. These methyl groups can influence the conformation of the chromenone core, potentially affecting its solubility and bioavailability. Understanding these structural features is crucial for optimizing the compound's pharmacological properties and developing effective drug candidates.

Recent studies have highlighted the importance of chromenone derivatives in drug discovery. For instance, several chromenone-based compounds have shown promising results in preclinical trials for their ability to inhibit specific enzymes and receptors involved in disease pathways. The compound under discussion, 2-[7-[(4-chlorophenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]acetic acid, has not yet been extensively studied in clinical settings, but its structural features suggest potential therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps include condensation reactions to form the chromenone core, followed by functional group transformations to introduce the chlorophenyl and methoxy substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications of the chromenone ring system.

In terms of biological evaluation, preliminary studies have suggested that 2-[7-[(4-chlorophenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]acetic acid may exhibit inhibitory activity against certain enzymes implicated in inflammation and cancer progression. These findings are based on in vitro assays that measure enzyme inhibition rates using recombinant enzymes and cell-based models. Further research is needed to confirm these observations and explore potential therapeutic applications.

The compound's potential as a drug candidate also depends on its pharmacokinetic profile, including absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) properties. Detailed pharmacokinetic studies are essential to assess how the body processes the compound and to identify any potential side effects or toxicities. These studies often involve animal models and human clinical trials to gather comprehensive data on safety and efficacy.

In conclusion, 2-[7-[(4-chlorophenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]acetic acid (CAS No. 577964-56-8) is a structurally interesting compound with potential biological activities that warrant further investigation. Its chromenone core combined with specific substituents such as 7-[(4-chlorophenyl)methoxy], 4,8-dimethyl, and others makes it a promising candidate for drug discovery efforts aimed at developing new therapeutic agents for various diseases.